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Compound of Interest

Compound Name: Mps1-IN-3

Cat. No.: B609310

Essential Safety and Handling Guide for Mps1-
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Mps1-IN-3, a potent inhibitor of monopolar spindle 1 (Mps1) kinase. Adherence to these

procedures is essential to ensure personal safety and maintain a secure laboratory
environment.

Hazard Identification and Safety Summary

Mps1-IN-3 is classified as harmful if swallowed. All handling of this compound should be
conducted with the appropriate personal protective equipment and in a designated controlled
area.

GHS Hazard Classification:

GHS . Hazard
Hazard Class Category ] Signal Word
Pictogram Statement
Acute Toxicity, ) H302: Harmful if
4 GHSO07 Warning
Oral swallowed
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Precautionary Statements:

Code Statement
P264 Wash hands thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 S

doctor/physician if you feel unwell.

Dispose of contents/container to an approved
P501

waste disposal plant.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through ingestion, inhalation,
or skin contact.
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PPE Category

Specifications

Hand Protection

Wear two pairs of powder-free nitrile gloves. The
inner glove should be tucked under the cuff of
the lab coat, and the outer glove should extend
over the cuff. Change gloves every two hours or

immediately if contaminated.

Eye Protection

Use chemical safety goggles or a face shield

that provides full protection against splashes.

Body Protection

Wear a disposable, low-permeability lab coat
with a solid front, long sleeves, and tight-fitting
cuffs. Gowns should be changed at least daily

or immediately after a spill.

Respiratory Protection

For handling the solid compound outside of a
certified chemical fume hood or biological safety
cabinet, a NIOSH-approved N95 or higher-rated
respirator is required to prevent inhalation of

airborne particles.

Chemical and Physical Properties

Property Value

CAS Number 1609584-72-6

Molecular Formula C26H31N704S

Molecular Weight 537.63 g/mol

Appearance Off-white to light yellow solid powder.
Solubility Soluble in DMSO (up to 25 mg/mL).

Storage Temperature

Store at 2-8°C for short-term and -20°C for long-

term.
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Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for safely preparing and using Mps1-IN-3 in a
laboratory setting.

Preparation of Stock Solutions

o Preparation Area: All weighing and initial solubilization of the solid Mps1-IN-3 must be
performed in a certified chemical fume hood or a Class Il Biological Safety Cabinet to
minimize inhalation exposure.

» Weighing: Use a calibrated analytical balance. Tare the balance with an appropriate weighing
vessel. Carefully transfer the required amount of Mps1-IN-3 powder using a clean spatula.

e Solubilization: Add the appropriate volume of DMSO to the weighed Mps1-IN-3 to achieve
the desired stock concentration. Cap the vial securely and vortex until the solid is completely
dissolved. Gentle warming may be applied if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C in clearly labeled, tightly sealed
vials.

Experimental Use

 Dilution: When preparing working solutions, perform dilutions within a chemical fume hood or
biological safety cabinet.

e Cell Culture and In Vitro Assays: When adding Mps1-IN-3 to cell cultures or other in vitro
experiments, wear appropriate PPE. All manipulations should be carried out in a sterile
biological safety cabinet.

o Animal Studies: For in vivo studies, ensure that all dosing and handling of treated animals
are conducted in accordance with institutional animal care and use committee (IACUC)
guidelines. Appropriate PPE, including respiratory protection, should be worn to prevent
exposure to the compound through animal excreta or aerosols.
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Caption: Workflow for the safe preparation and experimental use of Mps1-IN-3.

Disposal Plan

Proper disposal of Mps1-IN-3 and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

o Solid Waste: All disposable materials that have come into contact with Mps1-IN-3, including
gloves, weighing paper, pipette tips, and vials, must be collected in a designated hazardous
waste container. This container should be clearly labeled as "Hazardous Chemical Waste"
and include the name of the compound.
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 Liquid Waste: Unused stock solutions and working solutions of Mps1-IN-3 should be
collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not
mix with other chemical waste streams unless compatibility has been confirmed.

o Decontamination: All non-disposable equipment, such as spatulas and glassware, should be
decontaminated by rinsing with a suitable solvent (e.g., ethanol) in a chemical fume hood.
The rinseate should be collected as hazardous liquid waste. Subsequently, wash the
equipment with soap and water.

» Final Disposal: All hazardous waste must be disposed of through your institution's
environmental health and safety (EHS) office in accordance with local, state, and federal
regulations.
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Caption: Step-by-step disposal plan for Mps1-IN-3 and contaminated materials.
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 To cite this document: BenchChem. [Personal protective equipment for handling Mps1-IN-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609310#personal-protective-equipment-for-handling-
mps1-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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